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Compound of Interest

Compound Name: Flucindole
CAS No.: 40594-13-6
Cat. No.: B10785030

Get Quote

To: Research & Development Team From: Senior Application Scientist, Process Chemistry

Division Subject: Technical Guide: Solvent Selection & Recrystallization Protocol for WIN-
35150 (Flucindole)

Introduction & Chemical Profile

WIN-35150 (Generic Name: Flucindole) is a fluorinated tetrahydrocarbazole derivative
originally developed as an antipsychotic agent. Its structural core—a tricyclic indole fused with
a cyclohexane ring and substituted with fluorine atoms and a dimethylamino group—presents
specific purification challenges.

o Chemical Name: 3-(dimethylamino)-6,8-difluoro-1,2,3,4-tetrahydro-9H-carbazole
e Molecular Formula: CiaHisF2N2

¢ Molecular Weight: 250.29 g/mol

¢ Melting Point: 181-183 °C

» Physicochemical Nature: Lipophilic free base with a tertiary amine functionality.
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Critical Purification Context: As a tetrahydrocarbazole, WIN-35150 is susceptible to oxidative
degradation (browning) if exposed to air/light for prolonged periods in solution. The presence of
the tertiary amine allows for high solubility in alcohols and chlorinated solvents, while the
fluorinated carbazole core limits solubility in aliphatic hydrocarbons.

Solvent Selection Strategy

The selection of a recrystallization solvent system for WIN-35150 is governed by the "Like
Dissolves Like" principle, balanced against the high melting point of the solid.

Primary Solvent System: Ethanol /| Water (Aqueous
Alcohol)

e Mechanism: The free base is highly soluble in hot ethanol due to the amine and indole
nitrogen H-bonding capabilities. Water acts as a potent anti-solvent, drastically reducing
solubility as the dielectric constant of the medium increases.

e Why it works: This system provides the best balance between recovery yield and impurity
rejection (particularly polar degradation products which remain in the mother liquor).

Alternative System: Ethyl Acetate /| n-Heptane

o Mechanism: Ethyl acetate dissolves the lipophilic carbazole core effectively. n-Heptane acts
as the non-polar anti-solvent.

o Why it works: Useful if the crude material contains significant water-soluble inorganic salts or
if the compound is prone to hydrolysis (though WIN-35150 is generally stable to hydrolysis).

Solvent Compatibility Table
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Solvent
System

Role

Dissolution
Temp

Crystallization
Temp

Risk Profile

Ethanol (95%)

Single Solvent

Reflux (78°C)

0-4°C

Low. Excellent
for removing
non-polar

impurities.

EtOH / Water

Binary System

Reflux

Ambient -> 4°C

Recommended.
Best yield/purity

balance.

IPA (Isopropanol)

Single Solvent

Reflux (82°C)

-10°C

Good alternative
if EtOH yield is

low.

EtOAc / Heptane

Binary System

60-70°C

Ambient

Use if material is
"oiling out" in

alcohols.

Detailed Recrystallization Protocol (Ethanol/Water

System)

Objective: Purify crude WIN-35150 to >98% purity.

Reagents:

Crude WIN-35150

Absolute Ethanol (or 95% EtOH)

Deionized Water

Activated Charcoal (optional, for decolorization)

Step-by-Step Workflow:

e Dissolution:
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o Place crude WIN-35150 in a round-bottom flask equipped with a magnetic stir bar and
reflux condenser.

o Add Ethanol (approx. 10 mL per gram of solid).
o Heat to reflux (78°C) with stirring.

o Note: If solid remains, add ethanol in small portions (1-2 mL) until fully dissolved. Do not
add excess solvent.

» Decolorization (If required):

o

If the solution is dark yellow/brown (oxidation), remove from heat briefly.

[¢]

Add Activated Charcoal (1-2% w/w).

Reflux for 5-10 minutes.

[e]

[e]

Filter hot through a Celite pad or sintered glass funnel to remove charcoal. Return filtrate
to a clean flask and reheat to reflux.

o Crystallization:

o

While maintaining reflux, add Deionized Water dropwise via an addition funnel or pipette.

[¢]

Stop addition immediately when a persistent turbidity (cloudiness) is observed.

o

Add a few drops of Ethanol to clear the solution (restore transparency).

Remove heat source. Allow the flask to cool to room temperature slowly (insulate flask

[e]

with a towel if necessary to prevent oiling out).

e Harvesting:

o Once at room temperature, cool the flask in an ice bath (0-4°C) for 1 hour to maximize
yield.

o Filter the white/off-white crystals using vacuum filtration.
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o Wash the filter cake with cold 50% EtOH/Water (small volume).
e Drying:

o Dry the solid in a vacuum oven at 40-50°C for 12-24 hours.
Troubleshooting & FAQs
Q1: My product is separating as an oil ("oiling out") instead of crystals. Why?

e Cause: This occurs when the solution temperature drops below the "oiling out" temperature
(liquid-liquid phase separation) before it reaches the crystallization temperature. It is
common with amines like WIN-35150 in aqueous systems.

e Solution:

Reheat the mixture until the oil redissolves.

[¢]

o

Add a small amount of more Ethanol (solvent) to change the composition.

o

Seed the solution with a pure crystal of WIN-35150 as it cools.

[¢]

Cool more slowly with vigorous stirring.
Q2: The crystals are colored (yellow/brown) even after recrystallization.
» Cause: Tetrahydrocarbazoles are prone to air-oxidation, forming quinoidal impurities.

e Solution:

[¢]

Ensure you use Activated Charcoal during the hot dissolution step.

[¢]

Perform the recrystallization under an inert atmosphere (Nitrogen or Argon) to prevent
further oxidation.

o Wash the crystals thoroughly with cold solvent.

Q3: My yield is very low (<50%).
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o Cause: Too much solvent was used, or the compound is too soluble in the mother liquor.
e Solution:

o Concentrate the mother liquor (filtrate) using a rotary evaporator to half its volume and
repeat the cooling/filtration steps (Second Crop).

o Ensure the final cooling step reaches 0-4°C.
Q4: Can | use this protocol for WIN-35150 Hydrochloride (HCI salt)?
 Clarification: The protocol above is for the Free Base.

e Adjustment: If you have the HCI salt, do not use water as an anti-solvent (salts are soluble in
water). Instead, use Methanol / Diethyl Ether or Ethanol / Diethyl Ether. Dissolve in minimum
hot methanol, then add ether until turbid.

Workflow Visualization

The following diagram illustrates the decision logic for solvent selection and the purification

workflow.
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Figure 1: Decision tree for WIN-35150 recrystallization based on chemical form (Free Base vs.
Salt).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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